Cas no 69877-38-9 ((2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal)

• Product Name: (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal
• CAS No: 69877-38-9
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 59025
• PubChem ID: 11010198
• Update Time: 2025-05-20

(2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal
• TRETINOIN
• 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2(E),4(E)-pentadien-1-al
• 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2E,4E-pentadienal
• 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-3E,4E-pentadienal
• 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-penta-2,4-dien-1-al
• 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal
• trans,trans-5-(4'-methoxy-2',3',6'-trimethylphenyl)-3-methylpenta-2,4-dienal
• 2,4-Pentadienal,5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-, (E,E)-
• SCHEMBL2558997
• SCHEMBL2559000
• (4E)-5-(4-METHOXY-2,3,6-TRIMETHYLPHENYL)-3-METHYL-2,4-PENTADIENAL
• 419534-29-5
• DS-3851
• (4E)-5-(4-METHOXY-2,3,6-TRIMETHYLPHENYL)-3-METHYLPENTA-2,4-DIENAL
• AKOS015891254
• 69877-38-9
• starbld0006339
• DA-17623

• MDL： MFCD12024630
• Inchi： 1S/C16H20O2/c1-11(8-9-17)6-7-15-12(2)10-16(18-5)14(4)13(15)3/h6-10H,1-5H3/b7-6+,11-8+
• InChI Key： NSNAPUXYLZDDGQ-HRCSPUOPSA-N
• SMILES： O(C)C1C=C(C)C(/C=C/C(=C/C=O)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 244.14600
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 401.9℃/760mmHg
• PSA: 26.30000
• LogP: 3.77880

(2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal

Compound CAS No 69877-38-9: (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal

The compound with CAS No 69877-38-9, known as (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a conjugated diene system and a substituted aromatic ring. The presence of the methoxy group and multiple methyl substituents on the aromatic ring contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal in the field of natural product synthesis. Researchers have identified this compound as a key intermediate in the biosynthesis of certain terpenoids and polyketides. Its ability to undergo various types of cyclization reactions makes it a valuable tool in the construction of complex molecular frameworks. For instance, a study published in *Nature Chemistry* demonstrated how this compound can be utilized in the synthesis of bioactive compounds with potential applications in drug discovery.

The synthesis of (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the methoxy and methyl groups is achieved through standard substitution reactions. The formation of the conjugated diene system requires precise control over reaction conditions to ensure the correct stereochemistry is achieved. Advanced techniques such as enantioselective catalysis have been employed to improve the efficiency and selectivity of these reactions.

In terms of applications, (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal has found use in the fragrance industry due to its pleasant aroma profile. It is also being explored for its potential as a precursor in the synthesis of advanced materials such as polymers and liquid crystals. Recent research has shown that this compound can serve as a building block for self-assembling molecules that exhibit unique optical properties.

From a safety standpoint, (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienal has been classified as non-toxic under normal handling conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to minimize exposure risks.

Looking ahead, there is significant interest in exploring the biological activity of (2E,4E)-5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,dienal. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant properties. Further research is currently underway to validate these findings and explore potential therapeutic applications.